2-(Pyrimidin-5-yl)acetic acid hydrochloride

• IUPAC Name: 2-pyrimidin-5-ylacetic acid;hydrochloride
• InChI: InChI=1S/C6H6N2O2.ClH/c9-6(10)1-5-2-7-4-8-3-5;/h2-4H,1H2,(H,9,10);1H
• InChI Key: CQLBGLUNQXPKSB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)CC(=O)O.Cl
• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• CAS RN: 1222199-29-2

Description

2-(Pyrimidin-5-yl)acetic acid hydrochloride, also known as PACH, is a pyrimidine-based compound. It is a member of pyrimidines and has diverse applications in various fields.

Molecular Structure Analysis

The molecular formula of 2-(Pyrimidin-5-yl)acetic acid hydrochloride is C6H7ClN2O2. The InChI code for this compound is 1S/C6H6N2O2.ClH/c9-6(10)1-5-2-7-4-8-3-5;/h2-4H,1H2,(H,9,10);1H.

Scientific Research Applications

Synthesis and Large-Scale Production

• Efficient Synthesis Techniques: Research has led to efficient methods for synthesizing compounds related to 2-(Pyrimidin-5-yl)acetic acid hydrochloride, enabling large-scale production. For instance, an efficient synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate has been developed, highlighting methodologies for accessing these compounds on a large scale (Morgentin et al., 2009).

Medicinal Chemistry and Drug Development

• Antiviral Activities: Certain analogues of 2-(Pyrimidin-5-yl)acetic acid hydrochloride have been found to exhibit antiviral activities. For example, carbocyclic analogues of 7-deazaguanosine based on the pyrimidine structure demonstrated inhibitory activities against the multiplication of herpes simplex viruses (Legraverend et al., 1985).
• Antimicrobial Properties: New derivatives like 2-(5-substituted-pyridazine-3,6-dion-4-yl)perimidine, synthesized from (1H-perimidin-2-yl) acetic acid hydrazide, have shown promising antimicrobial activities (Farghaly et al., 2015).
• Anti-Inflammatory Applications: Some derivatives of 2-(Pyrimidin-5-yl)acetic acid have demonstrated significant anti-inflammatory properties, as observed in various synthesized compounds (Bahekar & Shinde, 2004).

Biochemical Research

• Protein Binding Studies: Derivatives of 2-(Pyrimidin-5-yl)acetic acid have been used in studies to investigate their binding interactions with proteins like bovine serum albumin, providing insights into their biochemical properties and potential therapeutic applications (Meng et al., 2012).

Material Science and Chemistry

• Novel Compound Synthesis: The versatility of 2-(Pyrimidin-5-yl)acetic acid hydrochloride in synthesizing various novel compounds has been demonstrated, which could have potential applications in material science and other fields of chemistry (Ukrainets et al., 2009).